Cas no 2137556-56-8 (1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one)

• Product Name: 1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one
• CAS No: 2137556-56-8
• MF: C₉H₁₇FN₂O
• MW: 188.242485761642
• MDL: MFCD31601053
• CID: 5608571
• PubChem ID: 165874186
• Update Time: 2025-08-04

1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137556-56-8
• 1-[3-(aminomethyl)-3-fluoroazetidin-1-yl]-2,2-dimethylpropan-1-one
• EN300-843340
• 1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one

• MDL： MFCD31601053
• Inchi： 1S/C9H17FN2O/c1-8(2,3)7(13)12-5-9(10,4-11)6-12/h4-6,11H2,1-3H3
• InChI Key： VRCBTUBTOCWCPP-UHFFFAOYSA-N
• SMILES： FC1(CN)CN(C(C(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 188.13249133g/mol
• Monoisotopic Mass: 188.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one

Introduction to 1-3-(Aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one (CAS No. 2137556-56-8)

1-3-(Aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one (CAS No. 2137556-56-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one is composed of a 3-fluoroazetidine ring linked to a 2,2-dimethylpropanoyl group. The presence of the fluoro substituent on the azetidine ring and the dimethyl substitution on the propanoyl group contribute to its distinct chemical properties and biological activity. These structural elements are crucial for understanding its behavior in various chemical and biological environments.

Recent studies have highlighted the importance of 1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one in modulating specific protein interactions and enzymatic activities. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes involved in cell signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its potential as a kinase inhibitor, 1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one has also been investigated for its ability to modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular communication and are implicated in numerous physiological processes. Studies have demonstrated that this compound can selectively bind to specific GPCRs, thereby modulating their activity and potentially offering new avenues for treating conditions such as chronic pain and inflammation.

The synthesis of 1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one involves several well-established organic reactions. A common synthetic route involves the reaction of 3-fluoroazetidine with an appropriate electrophile followed by functional group manipulation to introduce the desired substituents. The synthetic process is highly modular, allowing for the preparation of a range of analogs with varying substituents, which can be screened for their biological activity.

Pharmacokinetic studies have shown that 1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one exhibits favorable properties such as good solubility and stability in biological media. These characteristics are essential for ensuring effective delivery and bioavailability when used as a therapeutic agent. Furthermore, preliminary toxicity assessments indicate that this compound has a low risk profile, making it suitable for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one in treating various diseases. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings underscore the potential of this compound to become a valuable addition to the arsenal of available treatments.

In conclusion, 1-3-(aminomethyl)-3-fluoroazetidin-1-yl-2,2-dimethylpropan-1-one (CAS No. 2137556-56-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.